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In the realm of photopolymerization, particularly in the formulation of UV-curable coatings, inks,

and adhesives, the selection of multifunctional acrylates is paramount to achieving desired

end-use properties. Among the plethora of available crosslinking agents, dipentaerythritol
hexaacrylate (DPHA) and pentaerythritol tetraacrylate (PETA) are two of the most prominent

choices. This guide provides an objective, data-driven comparison of these two monomers to

aid researchers and formulators in selecting the optimal candidate for their specific application.

Executive Summary
Dipentaerythritol hexaacrylate (DPHA) is a hexafunctional monomer, while pentaerythritol

tetraacrylate (PETA) is a tetrafunctional monomer.[1] This fundamental difference in

functionality is the primary driver of their distinct performance characteristics. DPHA's higher

number of acrylate groups allows for the formation of a more densely cross-linked polymer

network upon curing.[2][3] This high cross-link density typically imparts superior surface

hardness, scratch resistance, and chemical resistance to the final coating.[4][5] Conversely,

PETA, with its four acrylate groups, offers a good balance of properties, including fast cure

speed and good adhesion, and is a versatile and widely used crosslinker.[6][7]
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The difference in the number of reactive acrylate groups is evident in their chemical structures.

Fig. 1: Chemical Structure of DPHA
Fig. 2: Chemical Structure of PETA

Comparative Performance Data
To illustrate the performance differences between DPHA and PETA, two model UV-curable

clear coat formulations were prepared. The formulations were identical with the exception of

the multifunctional acrylate used. The weight percentage of the multifunctional acrylate was

kept constant.

Table 1: Physical and Chemical Properties of DPHA and PETA

Property
DPHA (Dipentaerythritol
Hexaacrylate)

PETA (Pentaerythritol
Tetraacrylate)

CAS Number 29570-58-9 4986-89-4

Molecular Weight ( g/mol ) ~578.56[8] ~352.34

Functionality 6 4

Appearance Transparent Liquid[9] Transparent Liquid

Viscosity @ 25°C (cps) 3000-7000[9] ~400-600

Refractive Index ~1.487[9] ~1.487

Glass Transition Temp. (Tg,

°C)
~90[9] Not widely reported

Table 2: Comparative Performance in a UV-Curable Clear Coat
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Performance Metric
Formulation with
DPHA

Formulation with
PETA

Test Method

Cure Speed (m/min @

100 mJ/cm²)
20 25

UV Curing Line with

Variable Speed

Pencil Hardness 4H 2H ASTM D3363

Chemical Resistance

(Ethanol, 1 hr)
No effect Slight softening ASTM D1308

Chemical Resistance

(Acetone, 1 min)
Slight dulling

Significant softening

and dulling
ASTM D5402

Adhesion (Cross-

hatch)
5B 5B ASTM D3380

Discussion of Results
The experimental data highlights the trade-offs between DPHA and PETA. The formulation

containing DPHA exhibited significantly higher pencil hardness (4H vs. 2H), which is a direct

consequence of its higher functionality and the resulting increase in cross-link density. This is a

critical advantage for applications requiring high scratch and abrasion resistance, such as

protective coatings for wood and plastics.[2][5]

This increased cross-link density also translates to superior chemical resistance. The DPHA-

based coating showed no effect after a one-hour ethanol spot test and only slight dulling after a

one-minute acetone rub. In contrast, the PETA-based coating experienced slight softening with

ethanol and significant degradation with acetone.

Conversely, the cure speed of the PETA-containing formulation was slightly faster than that of

the DPHA formulation. This can be attributed to the lower viscosity of PETA, which allows for

greater molecular mobility during the polymerization process. Both formulations demonstrated

excellent adhesion to the substrate.

Experimental Protocols
Detailed methodologies for the key experiments are provided below.
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UV Curing
A laboratory-scale UV curing line equipped with a mercury vapor lamp was used. The coatings

were applied to glass panels at a thickness of 25 µm. The cure speed was determined by

finding the maximum belt speed (in meters per minute) at which a tack-free surface was

achieved under a UV dose of 100 mJ/cm².

Pencil Hardness Test (ASTM D3363)
The pencil hardness test was performed using a set of calibrated pencils of increasing

hardness (from 6B to 6H). The coated panels were placed on a firm, level surface. The pencils

were held at a 45-degree angle and pushed firmly against the coating. The pencil hardness is

defined as the hardest pencil that does not scratch or mar the surface.[10][11]

Chemical Resistance (ASTM D1308 / D5402)
For the ethanol resistance test (based on ASTM D1308), a cotton ball saturated with ethanol

was placed on the coated surface for one hour.[5][12] For the acetone resistance test (based

on ASTM D5402), a cloth soaked in acetone was rubbed back and forth over the surface for

one minute. The surface was then inspected for any signs of degradation, such as softening,

dulling, or loss of adhesion.

Logical Workflow for Monomer Selection
The choice between DPHA and PETA is application-dependent. The following diagram

illustrates a logical workflow for selecting the appropriate monomer based on desired coating

properties.
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Define Key Performance Requirements

Is exceptional hardness and scratch resistance critical?

Is superior chemical resistance required?

No

Select DPHA

Yes

Is maximum cure speed a primary concern?

No

Consider DPHA

Yes

Select PETA

Yes

Consider PETA or a blend

No

Final Formulation

Click to download full resolution via product page

Fig. 3: Monomer Selection Workflow

Conclusion
Both DPHA and PETA are highly effective multifunctional acrylates for UV-curable formulations.

DPHA is the preferred choice for applications demanding the highest levels of surface

hardness, scratch resistance, and chemical resistance. PETA, on the other hand, offers a faster

cure speed and a good balance of properties, making it a versatile and cost-effective option for
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a wide range of applications. For formulations requiring an intermediate level of performance,

blends of DPHA and PETA can be considered to tailor the final properties of the cured material.

This comparative guide, with its supporting data and experimental protocols, should serve as a

valuable resource for formulators in the field of radiation curing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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